D-Lyxose
CAS No.: 1114-34-7
VCID: VC0013635
Molecular Formula: C5H10O5
Molecular Weight: 150.13 g/mol
* For research use only. Not for human or veterinary use.
| Description | D-Lyxose is an aldopentose, a monosaccharide containing five carbon atoms and an aldehyde functional group, with the chemical formula C5H10O5 . It is also described as a C’-2 epimer of D-Xylose . The name "lyxose" is derived from reversing the prefix "xyl" in "xylose" . D-Lyxose occurs rarely in nature, but it can be found as a component of bacterial glycolipids and is present in maple syrup . D-Lyxose is a white to slightly yellow crystalline powder . It is slightly soluble in water and hygroscopic, meaning it readily absorbs moisture from the air . D-Lyxose has a melting point between 108-112 °C . It is used in molecular modeling calculations for studying drug binding and recognition related to aldose reductase . D-Lyxose is also a useful carbohydrate synthon . Similar to D-Lyxose, D-Xylose is another monosaccharide; D-Lyxose is a C’-2 epimer of it . Epimers are diastereomers that differ in configuration at only one chiral center. D-Lyxose is also similar to D-Lyxopyranose, which is the pyranose form of D-Lyxose . |
|---|---|
| CAS No. | 1114-34-7 |
| Product Name | D-Lyxose |
| Molecular Formula | C5H10O5 |
| Molecular Weight | 150.13 g/mol |
| IUPAC Name | (3S,4S,5R)-oxane-2,3,4,5-tetrol |
| Standard InChI | InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3+,4+,5?/m1/s1 |
| Standard InChIKey | SRBFZHDQGSBBOR-AGQMPKSLSA-N |
| Canonical SMILES | C1C(C(C(C(O1)O)O)O)O |
| Synonyms | lyxose lyxose, (D)-isomer lyxose, (L)-isome |
| Reference | Lairson et al. Using Substrate Engineering to Harness Enzymatic Promiscuity and Expand Biological Catalysis Nature Chemical Biology, doi: 10.1038/nchembio828, published online 22 October 2006 http://www.nature.com/naturechemicalbiology |
| PubChem Compound | 439240 |
| Last Modified | Sep 14 2023 |
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